6-Hydroxy-7-methoxy-4-methyl-2H-chromen-2-one
Overview
Description
6-Hydroxy-7-methoxy-4-methyl-2H-chromen-2-one is a natural product found in Ammi majus with data available.
Scientific Research Applications
Radical Scavenger Activity
Marino, Russo, and Galano (2016) explored the antioxidant properties of similar coumarins, including 7-hydroxy-5-methoxy-4-methyl-2H-chromen-2-one. They used quantum mechanics-based tests to evaluate radical-scavenging capacity against hydroperoxyl radicals, finding that the hydrogen atom transfer (HAT) mechanism was most favored for free radical scavenging activity. This indicates potential applications in antioxidant research (Marino, Russo, & Galano, 2016).
Antibacterial Effects
Behrami and Dobroshi (2019) synthesized derivatives of 4-hydroxy-chromen-2-one and evaluated their antibacterial activity. They found that these compounds exhibited significant bacteriostatic and bactericidal activity, suggesting applications in the development of new antibacterial agents (Behrami & Dobroshi, 2019).
Chromones in Natural Products
A study by Anh, Duong, and Hoang (2014) isolated new chromones from Hymenocallis littoralis, demonstrating the role of chromones in natural products and their potential pharmacological applications (Anh, Duong, & Hoang, 2014).
Polyketide-Origin Chromenes
Salazar et al. (2005) found that an extract of Peperomia villipetiola contained chromenes with anti-fungal activities. This highlights the potential use of chromenes in developing antifungal agents (Salazar et al., 2005).
Antibacterial and Antifungal Agents
Mahesh et al. (2022) synthesized oxadiazole derivatives containing 2H-chromen-2-one moiety, screening them for antibacterial and antifungal activities. This suggests a role for chromen-2-one derivatives in the development of new antimicrobial agents (Mahesh et al., 2022).
Fluorescence Properties
Shi, Liang, and Zhang (2017) synthesized and characterized various benzo[c]coumarin carboxylic acids, noting their excellent fluorescence in ethanol and solid state. This points to potential applications in materials science, particularly in the field of fluorescence (Shi, Liang, & Zhang, 2017).
Anti-inflammatory and Cytotoxic Agents
Patjana et al. (2019) isolated new compounds from the fungus Xylaria sp., including chromenes with anti-inflammatory properties and cytotoxicity against certain cell lines. This suggests potential applications in cancer research and treatment (Patjana et al., 2019).
Photovoltaic Properties
Gad, Kamar, and Mousa (2020) explored the electronic and photovoltaic properties of chromen-2-one-based organic dyes in dye-sensitized solar cells, indicating potential applications in renewable energy technologies (Gad, Kamar, & Mousa, 2020).
properties
CAS RN |
6345-62-6 |
|---|---|
Molecular Formula |
C11H10O4 |
Molecular Weight |
206.19 g/mol |
IUPAC Name |
6-hydroxy-7-methoxy-4-methylchromen-2-one |
InChI |
InChI=1S/C11H10O4/c1-6-3-11(13)15-9-5-10(14-2)8(12)4-7(6)9/h3-5,12H,1-2H3 |
InChI Key |
XICLZVQOVIQOBV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2=CC(=C(C=C12)O)OC |
Canonical SMILES |
CC1=CC(=O)OC2=CC(=C(C=C12)O)OC |
Other CAS RN |
6345-62-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,1'-Biphenyl]-3-sulfonic acid, 4,4'-diamino-](/img/structure/B1614685.png)
